Cas no 6769-56-8 (2-methyl-5-Benzofuranol)

• Product Name: 2-methyl-5-Benzofuranol
• CAS No: 6769-56-8
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 833839
• PubChem ID: 590251
• Update Time: 2025-11-02

2-methyl-5-Benzofuranol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-Benzofuranol
• 2-Methyl-1-benzofuran-5-ol
• 5-HYDROXY-2-METHYL BENZOFURAN
• 2-methyl-5-hydroxybenzofuran
• 2-methyl-5-hydroxy-benzofuran
• 2-methyl-benzofuran-5-ol
• 2-Methylbenzofuran-5-ol
• 5-Benzofuranol, 2-methyl-
• 5-Hydroxy-2-methylbenzo[b]furan
• AC1LBWL5
• ACT10889
• SureCN12416
• FT-0731962
• AKOS006326234
• SCHEMBL12416
• 5-Hydroxy-2-methylbenzofuran
• 6769-56-8
• 2-methyl-5-hydroxybenzo-furan
• AM1135
• DTXSID00343520
• 2-Methyl-1-benzofuran-5-ol #

• Inchi： 1S/C9H8O2/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-5,10H,1H3
• InChI Key： NDLPUCZWTPHFHN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 148.052429494g/mol
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methyl-5-Benzofuranol

Exploring the Properties and Applications of 2-Methyl-5-Benzofuranol (CAS No. 6769-56-8)

2-Methyl-5-Benzofuranol (CAS No. 6769-56-8) is an organic compound belonging to the benzofuran class, which has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzofuran backbone and a methyl group substitution, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industries are increasingly interested in 2-methyl-5-benzofuran derivatives due to their potential in drug development, fragrance synthesis, and advanced material engineering.

The molecular structure of 2-Methyl-5-Benzofuranol consists of a fused benzene and furan ring, with a hydroxyl group at the fifth position and a methyl group at the second position. This configuration contributes to its moderate polarity and solubility in organic solvents like ethanol and acetone. Its CAS number 6769-56-8 is frequently searched in chemical databases, highlighting its relevance in academic and industrial settings. The compound’s stability under standard conditions and its compatibility with various chemical reactions make it a preferred intermediate in synthetic chemistry.

One of the most discussed applications of 2-Methyl-5-Benzofuranol is its role in the pharmaceutical industry. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The benzofuran scaffold is known for its presence in several FDA-approved drugs, and modifications like the methyl-5-benzofuranol structure can enhance pharmacological properties. This aligns with the growing demand for novel drug candidates in treating chronic diseases, a hot topic in medical research.

In addition to pharmaceuticals, 2-Methyl-5-Benzofuranol finds use in the fragrance and flavor industry. Its aromatic profile, derived from the benzofuran core, makes it suitable for creating woody and earthy notes in perfumes and food additives. With consumers increasingly favoring natural and sustainable ingredients, researchers are investigating benzofuran-based compounds as alternatives to traditional synthetic fragrances. This trend is reflected in the rising number of searches for "green chemistry in fragrance development" and "sustainable aroma compounds."

Material science is another field where CAS 6769-56-8 has shown promise. The compound’s ability to form stable polymers and coatings has been explored for electronic devices and protective materials. For instance, its incorporation into organic semiconductors could improve the efficiency of flexible electronics, a rapidly growing sector. Keywords like "benzofuran materials for OLEDs" and "advanced polymer coatings" are frequently queried, indicating strong industry interest.

The synthesis of 2-Methyl-5-Benzofuranol typically involves catalytic reactions or multi-step organic synthesis, with researchers optimizing methods to improve yield and sustainability. Recent advancements in catalysis and green chemistry have reduced the environmental impact of producing such compounds, addressing the global push for eco-friendly manufacturing. This aligns with popular search terms like "sustainable chemical synthesis" and "green catalysts for organic compounds."

From a commercial perspective, the market for 2-methyl-5-benzofuran derivatives is expanding, driven by demand from the pharmaceutical, cosmetic, and material sectors. Suppliers and manufacturers often list CAS 6769-56-8 in their catalogs, catering to research institutions and industrial clients. The compound’s purity and handling specifications are critical for buyers, as reflected in search queries like "high-purity benzofuranol suppliers" and "2-methyl-5-benzofuranol storage guidelines."

In summary, 2-Methyl-5-Benzofuranol (CAS No. 6769-56-8) is a multifaceted compound with significant potential across diverse industries. Its chemical versatility, coupled with growing interest in sustainable and bioactive molecules, positions it as a key player in future innovations. As research continues to uncover new applications, this compound is likely to remain a focal point in scientific and industrial discussions.